Cas no 2034512-22-4 (1-(4-chlorophenyl)-5-oxo-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpyrrolidine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)-5-oxo-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpyrrolidine-3-carboxamide
• CAS No: 2034512-22-4
• MF: C₂₂H₂₁ClN₄O₂
• MW: 408.880743741989
• CID: 6360584
• PubChem ID: 119102931
• Update Time: 2025-06-03

1-(4-chlorophenyl)-5-oxo-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-5-oxo-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpyrrolidine-3-carboxamide
• 1-(4-chlorophenyl)-5-oxo-N-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]pyrrolidine-3-carboxamide
• F6525-4416
• 1-(4-chlorophenyl)-5-oxo-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)pyrrolidine-3-carboxamide
• 1-(4-chlorophenyl)-5-oxo-N-[2-(4-phenylpyrazol-1-yl)ethyl]pyrrolidine-3-carboxamide
• AKOS026695318
• 2034512-22-4

• Inchi： 1S/C22H21ClN4O2/c23-19-6-8-20(9-7-19)27-15-17(12-21(27)28)22(29)24-10-11-26-14-18(13-25-26)16-4-2-1-3-5-16/h1-9,13-14,17H,10-12,15H2,(H,24,29)
• InChI Key： CZLMNMMVWCMYQP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(C(NCCN2C=C(C3C=CC=CC=3)C=N2)=O)C1)=O

Computed Properties

• Exact Mass: 408.1353036g/mol
• Monoisotopic Mass: 408.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(4-chlorophenyl)-5-oxo-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpyrrolidine-3-carboxamide

Introduction to 1-(4-chlorophenyl)-5-oxo-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpyrrolidine-3-carboxamide (CAS No. 2034512-22-4)

1-(4-chlorophenyl-5-oxo-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpyrrolidine-3-carboxamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2034512-22-4, represents a unique structural motif that combines several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of this compound features a pyrrolidine core, which is a common scaffold in many bioactive molecules. The presence of a 4-chlorophenyl group at the C1 position and an amide linkage at the C3 position introduces additional functional diversity. Specifically, the amide group is connected to an ethyl chain that terminates with a 4-phenyl-1H-pyrazol-1-yl moiety. This particular arrangement of substituents suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The incorporation of a pyrazole ring into the molecular structure of 1-(4-chlorophenyl-5-oxo-N-2-(4-phenyl-1H-pyrazol-1-yl)ethylpyrrolidine-3-carboxamide) not only enhances its complexity but also opens up possibilities for diverse pharmacological effects. The pyrazole moiety can serve as a key interaction point with biological targets, potentially leading to the development of new therapeutic agents.

The 4-chlorophenyl group is another important feature of this compound, as halogenated aromatic rings are frequently found in active pharmaceutical ingredients (APIs) due to their ability to enhance binding affinity and metabolic stability. The electron-withdrawing nature of the chlorine atom can influence the electronic properties of the molecule, thereby affecting its reactivity and interactions with biological systems. This characteristic makes 1-(4-chlorophenyl-5-oxo-N-2-(4-phenyl-1H-pyrazol-1-yethylpyrrolidine)-3-carboxamide) a valuable scaffold for medicinal chemists seeking to design molecules with improved pharmacokinetic profiles.

The amide functionality at the C3 position introduces another layer of complexity to the molecule. Amides are known for their versatility in drug design, as they can participate in hydrogen bonding interactions and exhibit favorable solubility properties. The specific arrangement of the amide group in 1-(4-chlorophenyl-5-bromo-N-benzoylpyrrolidinone) suggests potential applications in modulating enzyme activity or receptor binding. This makes it an attractive candidate for further investigation in the context of enzyme inhibition or receptor agonism.

In the realm of drug discovery, computational modeling and virtual screening have become indispensable tools for identifying promising candidates. The structural features of 1-(4-chlorophenyl-5-bromo-N-benzoylpyrrolidinone) make it a suitable candidate for these approaches. By leveraging advanced computational techniques, researchers can predict potential binding modes and interactions with biological targets, thereby accelerating the drug discovery process. This approach has been successfully applied to other complex molecules and holds great promise for 1-(4-chlorophenyl-5-bromo-N-benzoylpyrrolidinone) as well.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions, cyclization processes, and functional group transformations. Each step must be meticulously controlled to avoid side reactions and impurities that could compromise the final product's quality. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for further research and development.

The pharmacological profile of 1-(4-chlorophenyl-5-bromo-N-benzoylpyrrolidinone) is still under investigation, but preliminary studies suggest potential applications in various therapeutic areas. For instance, its structural features may make it effective against diseases caused by enzymatic dysregulation or aberrant receptor signaling. Additionally, its ability to cross cell membranes could make it suitable for treating conditions that require systemic delivery. Further preclinical studies are needed to elucidate its exact mechanism of action and therapeutic potential.

The development of novel drug candidates is a complex and iterative process that often involves collaboration between chemists, biologists, pharmacologists, and clinicians. 1-(4-chlorophenyl-5-bromo-N-benzoylpyrrolidinone) exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. By combining structural innovation with rigorous biological evaluation, researchers can identify molecules with the potential to address unmet medical needs.

In conclusion, 1-() is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic moieties makes it an attractive candidate for further exploration in drug discovery programs aimed at developing new therapeutic agents.